Cas no 90886-63-8 (7-nitro-1H-Indole-2-carboxamide)

• Product Name: 7-nitro-1H-Indole-2-carboxamide
• CAS No: 90886-63-8
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 1121098
• Update Time: 2024-03-05

7-nitro-1H-Indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-nitro-1H-Indole-2-carboxamide
• 1H-Indole-2-carboxamide, 7-nitro-

• Inchi： 1S/C9H7N3O3/c10-9(13)6-4-5-2-1-3-7(12(14)15)8(5)11-6/h1-4,11H,(H2,10,13)
• InChI Key： CCEPGVQJFCNPIZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2[N+]([O-])=O)C=C1C(N)=O

Computed Properties

• Exact Mass: 205.049
• Monoisotopic Mass: 205.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.549±0.06 g/cm3(Predicted)
• Melting Point: 288-290 °C (decomp)(Solv: ethyl acetate (141-78-6))
• Boiling Point: 557.4±30.0 °C(Predicted)
• pka: 12.36±0.30(Predicted)